Cas no 1126422-50-1 (Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate
• CAS No: 1126422-50-1
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• MDL: MFCD25955690
• CID: 4784792
• Update Time: 2025-08-05

Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate
• 3-iodo-5-methyl-1h-indole-2-carboxylic acid ethyl ester

• MDL： MFCD25955690
• Inchi： 1S/C12H12INO2/c1-3-16-12(15)11-10(13)8-6-7(2)4-5-9(8)14-11/h4-6,14H,3H2,1-2H3
• InChI Key： RUECAXYFLMFLBR-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)NC2C=CC(C)=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 3.6
• Topological Polar Surface Area: 42.1

Additional information on Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate

Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate (CAS No. 1126422-50-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate, identified by its CAS number 1126422-50-1, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound belongs to the class of heterocyclic derivatives, specifically featuring an indole core structure modified with an iodo and a methyl substituent at the 3rd and 5th positions, respectively, and a carboxylate ester group at the 2nd position. The strategic placement of these functional groups makes it a valuable building block for the development of novel therapeutic agents.

The indole scaffold is a privileged structure in medicinal chemistry, widely recognized for its biological activity and structural diversity. Compounds containing the indole moiety have been extensively studied for their potential applications in treating various diseases, including cancer, neurological disorders, and infectious diseases. The introduction of an iodo substituent at the 3-position of the indole ring enhances its reactivity, making it susceptible to cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates.

The presence of a methyl group at the 5-position further modulates the electronic properties of the indole ring, influencing its interactions with biological targets. Additionally, the ester group at the 2-position provides a handle for further functionalization through hydrolysis or transesterification reactions. These features collectively make Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate a crucial intermediate in the synthesis of a wide range of pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing novel indole-based drugs due to their demonstrated efficacy and safety profiles. For instance, indole derivatives have shown promise in the treatment of triple-negative breast cancer by modulating estrogen receptor activity. The compound Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate has been utilized in several synthetic routes to generate such derivatives. Its ability to undergo facile cross-coupling reactions allows for the introduction of diverse aryl or vinyl groups, thereby expanding the structural diversity of potential drug candidates.

Moreover, Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate has found applications in the synthesis of bioactive molecules targeting specific biological pathways. For example, researchers have leveraged this intermediate to develop inhibitors of enzymes involved in inflammation and pain signaling. The indole core interacts with target proteins through hydrogen bonding and hydrophobic interactions, while the iodo and methyl substituents fine-tune the binding affinity. Such modifications are critical for achieving optimal pharmacokinetic properties.

The pharmaceutical industry has increasingly adopted flow chemistry techniques to improve the efficiency and scalability of drug synthesis. Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate has been integrated into flow-based synthetic protocols, enabling rapid generation of complex indole derivatives under controlled conditions. This approach not only enhances yield but also minimizes solvent waste and reaction times. The adaptability of this compound in flow systems underscores its importance as a versatile intermediate in modern drug discovery.

Recent advances in computational chemistry have further facilitated the design of novel indole-based drugs using Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate as a starting material. Molecular modeling studies have revealed insights into how structural modifications influence binding affinity and selectivity. These computational tools have been instrumental in predicting optimal substitution patterns on the indole ring, guiding experimental efforts toward high-affinity drug candidates.

In conclusion, Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate (CAS No. 1126422-50-1) is a pivotal intermediate in pharmaceutical synthesis due to its structural versatility and reactivity. Its role in constructing complex indole derivatives has been instrumental in developing novel therapeutic agents targeting various diseases. The compound's adaptability to modern synthetic techniques such as cross-coupling reactions and flow chemistry underscores its significance in drug discovery. As research continues to uncover new applications for indole-based compounds, Ethyl 3-iodo-5-methyl-1H-indole-2-carboxylate is poised to remain a cornerstone in medicinal chemistry innovation.